Cas no 1388064-27-4 (2-Chloro-4-cyano-7-fluoro-1H-benzimidazole)

2-Chloro-4-cyano-7-fluoro-1H-benzimidazole is a halogenated and nitrile-substituted benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. The presence of chloro, cyano, and fluoro functional groups enhances its reactivity, making it a versatile intermediate for synthesizing biologically active compounds. Its electron-withdrawing substituents contribute to improved stability and selectivity in nucleophilic substitution reactions. The compound's structural features are particularly valuable in the development of kinase inhibitors and antimicrobial agents. High purity grades are available to ensure consistent performance in synthetic workflows. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole structure
1388064-27-4 structure
Product Name:2-Chloro-4-cyano-7-fluoro-1H-benzimidazole
CAS No:1388064-27-4
MF:C8H3ClFN3
MW:195.580923318863
CID:4824016
Update Time:2025-06-09

2-Chloro-4-cyano-7-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole
    • Inchi: 1S/C8H3ClFN3/c9-8-12-6-4(3-11)1-2-5(10)7(6)13-8/h1-2H,(H,12,13)
    • InChI Key: ZRGNDXNWXFDNIF-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C(=CC=C(C#N)C=2N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 251
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.5

2-Chloro-4-cyano-7-fluoro-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061007781-250mg
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole
1388064-27-4 98%
250mg
$800.57 2022-04-02
Alichem
A061007781-500mg
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole
1388064-27-4 98%
500mg
$1,177.31 2022-04-02
Alichem
A061007781-1g
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole
1388064-27-4 98%
1g
$2,004.01 2022-04-02

Additional information on 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole

Recent Advances in the Study of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole (CAS: 1388064-27-4)

2-Chloro-4-cyano-7-fluoro-1H-benzimidazole (CAS: 1388064-27-4) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of kinase inhibition and anticancer activity.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole derivatives as potent inhibitors of protein kinases. The research highlighted the compound's ability to selectively target specific kinase pathways, which are often dysregulated in cancer cells. The study employed computational modeling and in vitro assays to demonstrate the compound's high binding affinity and inhibitory activity against key oncogenic kinases.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's role in modulating apoptosis in cancer cell lines. The researchers observed that 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole induced apoptosis in a dose-dependent manner, with minimal cytotoxicity to normal cells. This selectivity makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, recent research has also explored the compound's potential in treating infectious diseases. A 2023 study in Antimicrobial Agents and Chemotherapy reported that 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a novel approach compared to existing antibiotics.

The pharmacokinetic properties of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole have also been a focus of recent investigations. A 2024 preclinical study evaluated the compound's bioavailability, metabolism, and toxicity profiles in animal models. The results indicated favorable pharmacokinetic parameters, including good oral absorption and a relatively long half-life, supporting its potential for further clinical development.

Despite these promising findings, challenges remain in the development of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole as a therapeutic agent. Current research is addressing issues such as solubility, formulation optimization, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline.

In summary, 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole (CAS: 1388064-27-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research continues to uncover its diverse biological activities and refine its pharmacological properties, positioning it as a promising candidate for future drug development.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk